N-(3-Fluoropropyl)paroxetine
N-(3-Fluoropropyl)paroxetine
Brand Name:
Vulcanchem
CAS No.:
138135-14-5
VCID:
VC21227286
InChI:
InChI=1S/C22H25F2NO3/c23-9-1-10-25-11-8-20(16-2-4-18(24)5-3-16)17(13-25)14-26-19-6-7-21-22(12-19)28-15-27-21/h2-7,12,17,20H,1,8-11,13-15H2/t17-,20-/m0/s1
SMILES:
C1CN(CC(C1C2=CC=C(C=C2)F)COC3=CC4=C(C=C3)OCO4)CCCF
Molecular Formula:
C22H25F2NO3
Molecular Weight:
389.4 g/mol
N-(3-Fluoropropyl)paroxetine
CAS No.: 138135-14-5
Cat. No.: VC21227286
Molecular Formula: C22H25F2NO3
Molecular Weight: 389.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 138135-14-5 |
|---|---|
| Molecular Formula | C22H25F2NO3 |
| Molecular Weight | 389.4 g/mol |
| IUPAC Name | (3S,4R)-3-(1,3-benzodioxol-5-yloxymethyl)-4-(4-fluorophenyl)-1-(3-fluoropropyl)piperidine |
| Standard InChI | InChI=1S/C22H25F2NO3/c23-9-1-10-25-11-8-20(16-2-4-18(24)5-3-16)17(13-25)14-26-19-6-7-21-22(12-19)28-15-27-21/h2-7,12,17,20H,1,8-11,13-15H2/t17-,20-/m0/s1 |
| Standard InChI Key | FUCBTTRMHIHFNU-PXNSSMCTSA-N |
| Isomeric SMILES | C1CN(C[C@H]([C@@H]1C2=CC=C(C=C2)F)COC3=CC4=C(C=C3)OCO4)CCCF |
| SMILES | C1CN(CC(C1C2=CC=C(C=C2)F)COC3=CC4=C(C=C3)OCO4)CCCF |
| Canonical SMILES | C1CN(CC(C1C2=CC=C(C=C2)F)COC3=CC4=C(C=C3)OCO4)CCCF |
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